Cas no 5912-12-9 (Indolo[2,3-a]quinolizine, 2,3,4,6,7,12-hexahydro-)
5912-12-9 structure
Product Name:Indolo[2,3-a]quinolizine, 2,3,4,6,7,12-hexahydro-
CAS No:5912-12-9
MF:C15H16N2
MW:224.300943374634
CID:339781
PubChem ID:10944108
Update Time:2025-04-19
Indolo[2,3-a]quinolizine, 2,3,4,6,7,12-hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- Indolo[2,3-a]quinolizine, 2,3,4,6,7,12-hexahydro-
- MJMBREHUCKSIHX-UHFFFAOYSA-N
- 2,3,4,6,7,12-hexahydro-indolo[2,3-a]quinolizine
- 3,4,5,6,7,12-hexahydro-2H-pyrido[2,1-a]beta-carboline
- 5912-12-9
- DTXSID90449282
- SCHEMBL9319758
- 2,3,4,6,7,12-hexahydroindolo[2,3-a]quinolizine
-
- Inchi: 1S/C15H16N2/c1-2-6-13-11(5-1)12-8-10-17-9-4-3-7-14(17)15(12)16-13/h1-2,5-7,16H,3-4,8-10H2
- InChI Key: MJMBREHUCKSIHX-UHFFFAOYSA-N
- SMILES: N12CCCC=C1C1=C(C3C=CC=CC=3N1)CC2
Computed Properties
- Exact Mass: 224.13148
- Monoisotopic Mass: 224.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 19Ų
Experimental Properties
- PSA: 19.03
Indolo[2,3-a]quinolizine, 2,3,4,6,7,12-hexahydro- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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